Cas no 6779-86-8 (Trimethyl(2-Phenoxyethyl)Azanium)

• Product Name: Trimethyl(2-Phenoxyethyl)Azanium
• CAS No: 6779-86-8
• MF: C₁₁H₁₈NO
• MW: 180.266723155975
• CID: 2798409
• PubChem ID: 9725
• Update Time: 2025-04-21

Trimethyl(2-Phenoxyethyl)Azanium Chemical and Physical Properties

Names and Identifiers

• BDBM50188956
• CHEMBL209891
• DTXSID40274501
• n,n,n-trimethyl-2-phenoxyethanaminium bromide
• N,N,N-trimethyl-2-phenoxyethanaminium
• AKOS040824765
• SCHEMBL9182123
• 6779-86-8
• Trimethyl(2-Phenoxyethyl)Azanium

• Inchi： 1S/C11H18NO/c1-12(2,3)9-10-13-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3/q+1
• InChI Key： VCXBSHBJVUIQHJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 180.138839198Da
• Monoisotopic Mass: 180.138839198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų